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Compound of Interest

Compound Name: Cholesteryl palmitate-d31

Cat. No.: B15557434 Get Quote

An In-depth Technical Guide on the Physical State and Appearance of Cholesteryl Palmitate-
d31

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Cholesteryl palmitate-d31, with a focus on its physical state and appearance.

Methodologies for the determination of these properties are also detailed to support

researchers in their laboratory work.

Physical and Chemical Properties
Cholesteryl palmitate-d31 is the deuterium-labeled form of Cholesteryl palmitate.[1] The

introduction of deuterium atoms does not significantly alter the physical appearance of the

molecule. Therefore, the physical characteristics of Cholesteryl palmitate can be largely

attributed to its deuterated analog.

1.1. Physical State and Appearance

At room temperature, Cholesteryl palmitate-d31 is a solid.[2] Its appearance is consistently

described as a white to off-white solid, often in powder form.[3][4][5]

1.2. Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15557434?utm_src=pdf-interest
https://www.benchchem.com/product/b15557434?utm_src=pdf-body
https://www.benchchem.com/product/b15557434?utm_src=pdf-body
https://www.benchchem.com/product/b15557434?utm_src=pdf-body
https://www.benchchem.com/product/b15557434?utm_src=pdf-body
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b15557434?utm_src=pdf-body
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key quantitative data for Cholesteryl palmitate-d31 and

its non-deuterated form.

Property Value Reference

Physical State Solid [2]

Appearance White to off-white powder [3][4][5]

Molecular Formula C₄₃H₄₅D₃₁O₂ [2]

Molecular Weight 656.25 g/mol [2]

Purity >98% [2]

Storage Temperature Freezer, -20°C [2][4]

Table 1: Physical and Chemical Properties of Cholesteryl palmitate-d31

Property Value Reference

Melting Point 74-77 °C [4][6][7]

Solubility in Water Insoluble [3]

Solubility in Organic Solvents
Soluble in chloroform and

ethanol
[3]

Table 2: Physical Properties of Cholesteryl palmitate (non-deuterated)

Experimental Protocols
This section details the methodologies for determining the key physical properties of

Cholesteryl palmitate-d31.

2.1. Determination of Physical State and Appearance

The physical state and appearance are determined through visual inspection under standard

laboratory conditions.
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Objective: To qualitatively describe the physical form and color of the substance at ambient

temperature.

Procedure:

Place a small, representative sample of the substance on a clean, dry watch glass or in a

clear sample vial.

Observe the sample against a white background under adequate lighting.

Record the physical state (e.g., solid, crystalline, amorphous powder).

Record the color and any other notable visual characteristics (e.g., opaque, translucent).

2.2. Melting Point Determination

The melting point is a critical indicator of purity for crystalline solids.

Objective: To determine the temperature range over which the solid melts.

Apparatus: Melting point apparatus, capillary tubes.

Procedure:

Finely powder a small amount of the dry sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely melted.

The two temperatures constitute the melting point range. For a pure substance, this range

is typically narrow (0.5-2 °C).
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2.3. Solubility Testing

This protocol determines the solubility of the compound in various solvents.

Objective: To assess the solubility of the compound in aqueous and organic solvents.

Procedure:

Place approximately 10-20 mg of the solid sample into a small test tube.

Add 1 mL of the desired solvent (e.g., water, ethanol, chloroform) to the test tube.

Agitate the mixture vigorously for 1-2 minutes.

Observe if the solid dissolves completely, partially, or not at all.

Record the substance as soluble, partially soluble, or insoluble in the specific solvent.

Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a solid

chemical compound like Cholesteryl palmitate-d31.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15557434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Obtain Sample of
Cholesteryl palmitate-d31

Visual Inspection

Melting Point Determination Solubility Testing

Determine Physical State
(e.g., Solid, Powder)

Determine Appearance
(e.g., Color)

Compile Data and Report

Record Melting Range

Test in Water Test in Organic Solvents
(e.g., Chloroform, Ethanol)

Record Solubility Profile

Click to download full resolution via product page

Caption: Workflow for the physical characterization of a solid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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